2-(4-(3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)propanoyl)piperazin-1-yl)-N-isopropylpropanamide

• IUPAC Name: 2-[4-[3-[4-(3,5-dimethylpyrazol-1-yl)phenyl]propanoyl]piperazin-1-yl]-N-propan-2-ylpropanamide
• InChI: InChI=1S/C24H35N5O2/c1-17(2)25-24(31)20(5)27-12-14-28(15-13-27)23(30)11-8-21-6-9-22(10-7-21)29-19(4)16-18(3)26-29/h6-7,9-10,16-17,20H,8,11-15H2,1-5H3,(H,25,31)
• InChI Key: FOLRYZKZBPXURT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=C(C=C2)CCC(=O)N3CCN(CC3)C(C)C(=O)NC(C)C)C
• Molecular Formula: C24H35N5O2
• Molecular Weight: 425.6 g/mol
• CAS No.: 2034208-89-2

Description

2-(4-(3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)propanoyl)piperazin-1-yl)-N-isopropylpropanamide is a useful research compound. Its molecular formula is C24H35N5O2 and its molecular weight is 425.577. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Applications

• Antibacterial Efficacy : Some derivatives, including compounds linked via a piperazine moiety, have shown potent antibacterial efficacy. For instance, specific derivatives have demonstrated effective biofilm inhibition activities against bacterial strains like E. coli, S. aureus, and S. mutans, surpassing the efficacy of known antibiotics like Ciprofloxacin (Mekky & Sanad, 2020).

• Antimicrobial Properties : Several novel compounds incorporating the chemical structure have been synthesized and tested for antimicrobial properties. They exhibited moderate effects against various bacterial and fungal species, highlighting their potential in developing new antimicrobial agents (Bondock et al., 2008).

Synthesis and Molecular Structure Investigations

• Molecular Structure Analysis : Studies involving X-ray crystallography and DFT calculations have been conducted to understand the molecular structure of derivatives incorporating pyrazole/piperidine/aniline moieties. This research provides insight into the intermolecular interactions and electronic properties of these compounds (Shawish et al., 2021).

• Novel Synthesis Approaches : Innovative synthesis techniques have been developed for creating new derivatives of this compound. These methods have led to the creation of various heterocyclic compounds with potential applications in different fields of research (Abdel-Aziz et al., 2008).

Antitumor and Anticancer Research

• Antitumor Activity : Certain derivatives have been evaluated for antitumor activity. Some compounds, especially those with a piperazine substituent, showed promising results against various cancer cell lines, suggesting their potential in cancer treatment (Turov, 2020).